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Executive Summary

Clonazepam-13C2,15N (CAS: 907200-06-0) is a highly specialized stable isotope-labeled
internal standard (SIL-IS) used in the quantitative bioanalysis of Clonazepam. With a molecular
weight of approximately 318.7 g/mol , it introduces a mass shift of +3 Daltons relative to the
native drug.

This guide addresses the critical need for precision in forensic toxicology and therapeutic drug
monitoring (TDM). Unlike deuterated analogs (e.g., Clonazepam-d4), which may exhibit
chromatographic isotope effects (retention time shifts), Clonazepam-13C2,15N offers perfect
co-elution with the analyte. This ensures that the internal standard experiences the exact same
matrix suppression or enhancement as the target analyte at the moment of ionization, providing
the highest tier of quantitative accuracy for LC-MS/MS workflows.

Part 1: Physicochemical Identity
Core Data Matrix
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Specification

Compound Name

Clonazepam-13C2,15N

CAS Number

907200-06-0

Molecular Formula

C1313C2H10CIN2°NO3

Molecular Weight

318.7 g/mol (approx.)

Exact Mass

318.0448 Da

Parent Compound

Clonazepam (MW 315.71)

Mass Shift

+3 Da (M+3)

Chemical Structure

5-(2-Chlorophenyl)-1,3-dihydro-7-nitro-2H-1,4-

benzodiazepin-2-one (Isotopically labeled)

DEA Schedule Schedule IV (Controlled Substance)
Appearance Pale Yellow Solid
Solubility DMSO, Methanol, Acetonitrile

Isotopic Labeling Logic

The labeling pattern typically involves the incorporation of two Carbon-13 atoms and one
Nitrogen-15 atom within the benzodiazepine core or the pendant phenyl ring.

 Stability: Unlike deuterium (

H), which can undergo exchange with solvent protons (H/D exchange) under acidic or basic
conditions,

C and

N labels are covalently fixed within the skeletal structure. This renders the internal standard
chemically inert to isotopic scrambling during extraction or storage.

Part 2: Technical Application & Rationale
The "Perfect Co-Elution" Advantage
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In Reverse Phase Liquid Chromatography (RPLC), deuterated isotopes often elute slightly
earlier than their non-labeled counterparts due to the slightly lower lipophilicity of the C-D bond
compared to the C-H bond.

e The Risk: If the internal standard elutes earlier, it may not overlap with the specific matrix
effect zone (ion suppression/enhancement) affecting the analyte.

e The Solution: Carbon-13 and Nitrogen-15 isotopes do not alter the lipophilicity or pKa of the
molecule. Clonazepam-13C2,15N co-elutes exactly with native Clonazepam, ensuring that
any ionization fluctuation affects both equally. This self-correcting mechanism is the gold
standard for regulated bioanalysis (FDA/EMA guidelines).

Mass Spectral Resolution
Clonazepam contains a chlorine atom, which naturally produces an M+2 isotope peak (
Cl) at ~33% abundance.

e Native Spectrum: Base peak at m/z 316, significant isotope peak at m/z 318.

« Interference Avoidance: A +3 mass shift (Clonazepam-13C2,15N at m/z 319) safely clears
the natural isotopic envelope of the native drug, preventing "cross-talk" where the native drug
contributes signal to the internal standard channel.

Part 3: Experimental Protocol (LC-MS/MS)
Workflow Visualization

The following diagram illustrates the validated workflow for extracting and quantifying
Clonazepam using this specific internal standard.
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Caption: Analytical workflow ensuring matrix normalization via co-eluting stable isotope internal
standard.

Detailed Methodology
A. Sample Preparation (Liquid-Liquid Extraction)[1]

 Aliquot: Transfer 200 pL of plasma/serum into a borosilicate glass tube.

e Spike IS: Add 20 pL of Clonazepam-13C2,15N working solution (e.g., 100 ng/mL in
Methanol). Vortex for 10 seconds.

o Buffer: Add 100 pL of 0.1 M Carbonate Buffer (pH 9.0) to ensure the drug is in its non-ionized
state (pKa ~1.5 and 10.5) for maximal extraction efficiency.

o Extract: Add 2 mL of Ethyl Acetate:Hexane (90:10). Mechanical shake for 10 minutes.

o Separate: Centrifuge at 3000 x g for 5 minutes. Freeze the agueous layer (dry ice/acetone
bath) and decant the organic layer.

o Reconstitute: Evaporate to dryness under Nitrogen at 40°C. Reconstitute in 100 pL of Mobile
Phase (50:50 MeOH:H20).

B. LC-MSI/MS Conditions[1][2]
e Column: Biphenyl or C18 (e.g., Kinetex 2.6 um, 50 x 2.1 mm).

¢ Mobile Phase A: 2 mM Ammonium Formate in Water + 0.1% Formic Acid.
e Mobile Phase B: Methanol + 0.1% Formic Acid.
e Gradient: 40% B to 90% B over 4 minutes.

« lonization: Electrospray Positive (ESI+).

C. MRM Transitions (Quantitation)
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Collision Energy
Analyte Precursor lon (m/z) Product lon (m/z)

(eV)
Clonazepam 316.1 270.1 25
Clonazepam-
319.1 273.1 25

13C2,15N

Note: The transition 316 -~ 270 corresponds to the loss of the nitro group (NO2). The IS
transition 319 — 273 confirms the label is retained in the core fragment.

Part 4: Quality Control & Regulatory Compliance
Isotopic Purity Check

Before validation, the isotopic purity must be verified to ensure no contribution to the "native"
channel (M+0).

e Requirement: The signal at m/z 316 (native) in a pure sample of Clonazepam-13C2,15N (at
working concentration) must be <0.5% of the IS response.

o Traceability: Certificates of Analysis (CoA) for CAS 907200-06-0 usually guarantee >99%
isotopic enrichment.

Handling and Storage

o DEA Status: As a benzodiazepine derivative, this material is treated as a Schedule IV
controlled substance in the US. Secure storage and usage logging are mandatory.

 Stability: Store neat powder at -20°C. Solutions in methanol are stable for up to 12 months at
-20°C if protected from evaporation.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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